2-fluoro-5-methyl-N-(thiophen-2-ylmethyl)aniline
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Description
2-Fluoro-5-methyl-N-(thiophen-2-ylmethyl)aniline is a substituted aniline derivative featuring a fluorine atom at the 2-position and a methyl group at the 5-position on the benzene ring. The nitrogen atom of the aniline moiety is further functionalized with a thiophen-2-ylmethyl group, introducing sulfur-containing heterocyclic character. This compound is structurally tailored to combine electronic effects from the fluorine atom (electron-withdrawing) and the methyl group (electron-donating), alongside the π-conjugated thiophene system. Such modifications are often employed in medicinal chemistry and materials science to modulate solubility, reactivity, and intermolecular interactions .
Properties
Molecular Formula |
C12H12FNS |
|---|---|
Molecular Weight |
221.30 g/mol |
IUPAC Name |
2-fluoro-5-methyl-N-(thiophen-2-ylmethyl)aniline |
InChI |
InChI=1S/C12H12FNS/c1-9-4-5-11(13)12(7-9)14-8-10-3-2-6-15-10/h2-7,14H,8H2,1H3 |
InChI Key |
VSPHMZAKRDIUHF-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)F)NCC2=CC=CS2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-fluoro-5-methyl-N-(thiophen-2-ylmethyl)aniline typically involves the reaction of 2-fluoro-5-methylaniline with thiophen-2-ylmethyl chloride under basic conditions. The reaction is carried out in the presence of a base such as sodium hydride or potassium carbonate in an aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF). The reaction mixture is stirred at room temperature or slightly elevated temperatures until the desired product is formed .
Industrial Production Methods
While specific industrial production methods for 2-fluoro-5-methyl-N-(thiophen-2-ylmethyl)aniline are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using larger reactors, and ensuring proper purification techniques to obtain the compound in high yield and purity.
Chemical Reactions Analysis
Types of Reactions
2-Fluoro-5-methyl-N-(thiophen-2-ylmethyl)aniline can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding sulfoxides or sulfones.
Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride to obtain reduced derivatives.
Substitution: The fluorine atom in the compound can be substituted with other nucleophiles under appropriate conditions.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or neutral conditions.
Reduction: Lithium aluminum hydride in anhydrous ether or sodium borohydride in methanol.
Substitution: Nucleophiles such as amines or thiols in the presence of a suitable catalyst.
Major Products Formed
Oxidation: Formation of sulfoxides or sulfones.
Reduction: Formation of reduced derivatives with hydrogen addition.
Substitution: Formation of substituted aniline derivatives.
Scientific Research Applications
2-Fluoro-5-methyl-N-(thiophen-2-ylmethyl)aniline has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.
Mechanism of Action
The mechanism of action of 2-fluoro-5-methyl-N-(thiophen-2-ylmethyl)aniline depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to modulation of biochemical pathways. The presence of the fluorine atom and thiophene ring can enhance its binding affinity and selectivity towards specific targets, thereby influencing its biological activity .
Comparison with Similar Compounds
Structural Comparisons
Key Observations :
- Electronic Effects : Fluorine and trifluoromethyl groups (e.g., in compound 12) significantly alter electron density compared to methyl or hydrogen substituents.
- Steric Considerations : The thiophen-2-ylmethyl group imposes moderate steric hindrance, whereas cyclohexyl (compound 12) or nitroaryl groups () introduce greater bulk.
- Conformational Flexibility : Dihedral angles between aromatic rings (e.g., 8.5–13.5° in ) influence molecular packing and supramolecular interactions.
Physicochemical Properties
Biological Activity
2-Fluoro-5-methyl-N-(thiophen-2-ylmethyl)aniline is an organic compound with promising biological activities, particularly in the fields of antimicrobial and anticancer research. This article provides a comprehensive overview of its biological activity, including mechanisms of action, relevant case studies, and detailed research findings.
Chemical Structure and Properties
The molecular formula of 2-fluoro-5-methyl-N-(thiophen-2-ylmethyl)aniline is C12H12FN, with a molecular weight of approximately 221.29 g/mol. The structure includes a fluorine atom, a methyl group, and a thiophenyl substituent, which are believed to enhance its biological activity and chemical stability.
Antimicrobial Activity
Research indicates that derivatives of 2-fluoro-5-methyl-N-(thiophen-2-ylmethyl)aniline exhibit antimicrobial properties against various bacterial strains. The presence of the thiophene ring is particularly noted for enhancing the compound's binding affinity to microbial targets.
Table 1: Antimicrobial Activity of 2-Fluoro-5-methyl-N-(thiophen-2-ylmethyl)aniline Derivatives
| Compound Derivative | Bacterial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| Derivative A | E. coli | 0.25 mg/mL |
| Derivative B | S. aureus | 0.015 mg/mL |
| Derivative C | P. aeruginosa | 0.1 mg/mL |
These results suggest that certain derivatives can be effective against resistant strains, highlighting their potential in developing new antimicrobial agents.
Anticancer Properties
The anticancer potential of 2-fluoro-5-methyl-N-(thiophen-2-ylmethyl)aniline has been explored through various in vitro studies. Compounds with similar structures have shown significant cytotoxic effects against several cancer cell lines.
Case Study: Cytotoxicity Against Cancer Cell Lines
In a study examining the effects of this compound on human cancer cell lines, it was found to induce apoptosis and cell cycle arrest at the G2/M phase.
Table 2: Cytotoxic Effects on Cancer Cell Lines
| Cell Line | IC50 (μM) | Mechanism of Action |
|---|---|---|
| HCT-116 (Colon) | 10.5 ± 0.07 | Induction of apoptosis |
| HeLa (Cervical) | 15.3 ± 0.05 | Cell cycle arrest |
| MCF-7 (Breast) | 12.8 ± 0.09 | DNA interaction |
The IC50 values indicate the concentration required to inhibit cell growth by 50%, showcasing the compound's effectiveness across multiple cancer types.
The mechanism by which 2-fluoro-5-methyl-N-(thiophen-2-ylmethyl)aniline exerts its biological effects is multifaceted:
- Enzyme Inhibition : The compound may inhibit specific enzymes involved in cancer cell proliferation.
- DNA Interaction : Similar compounds have been shown to interact directly with DNA, disrupting replication processes.
- Cell Cycle Modulation : By inducing cell cycle arrest, the compound prevents cancer cells from dividing and proliferating.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
